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Compound of Interest

Compound Name: NNK-d4

Cat. No.: B042630 Get Quote

An In-depth Technical Guide to the Chemical Structure and Application of NNK-d4

Introduction
NNK-d4, also known as 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone, is a deuterated

isotopologue of the potent tobacco-specific nitrosamine, 4-(methylnitrosamino)-1-(3-pyridyl)-1-

butanone (NNK).[1][2] NNK is a well-established procarcinogen found in tobacco products, and

it is implicated in the etiology of cancers of the lung, pancreas, and oral cavity.[3][4] The

deuterated form, NNK-d4, serves as a critical internal standard for the quantitative analysis of

NNK in various biological and environmental samples through mass spectrometry-based

methods.[2][5] Its use significantly improves the accuracy and precision of these analytical

techniques.[5]

Chemical Structure and Properties
The chemical structure of NNK-d4 is characterized by the substitution of four hydrogen atoms

with deuterium atoms on the pyridine ring of the NNK molecule.[3] The IUPAC name for NNK-
d4 is N-methyl-N-[4-oxo-4-(2,4,5,6-tetradeuteriopyridin-3-yl)butyl]nitrous amide.[6]

The following DOT script generates a 2D chemical structure of NNK-d4, highlighting the

positions of the deuterium atoms.
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Figure 1: Chemical structure of NNK-d4.

Quantitative Data
Property Value Reference

CAS Number 764661-24-7 [1][3]

Molecular Formula C₁₀H₉D₄N₃O₂ [1]

Molecular Weight 211.25 g/mol [1][3][6]

Exact Mass 211.125883650 Da [6]

Purity >95% (HPLC) [3]

Experimental Protocols
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NNK-d4 is primarily utilized as an internal standard in analytical chemistry, particularly for liquid

chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry

(GC-MS) methods.[2] A generalized experimental workflow for the quantification of NNK in a

biological matrix (e.g., urine, plasma) using NNK-d4 is described below.

General Workflow for NNK Quantification using NNK-d4
as an Internal Standard

Biological Sample Collection
(e.g., Urine, Plasma)

Spike with known concentration
of NNK-d4 (Internal Standard)

Solid Phase Extraction (SPE)
or Liquid-Liquid Extraction (LLE)

Evaporation and Reconstitution

LC-MS/MS Analysis

Quantification of NNK
(Ratio of NNK to NNK-d4 peak areas)

Click to download full resolution via product page

Figure 2: Generalized experimental workflow for NNK quantification.

1. Sample Preparation: A known amount of NNK-d4 is spiked into the biological sample.
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2. Extraction: The analytes (NNK and NNK-d4) are extracted from the sample matrix. This is

commonly achieved using solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

3. Concentration: The extracted sample is often evaporated to dryness and reconstituted in a

smaller volume of a suitable solvent to concentrate the analytes.

4. LC-MS/MS Analysis: The prepared sample is injected into an LC-MS/MS system. The liquid

chromatography step separates NNK and NNK-d4 from other components in the sample. The

mass spectrometer is set to monitor specific precursor-to-product ion transitions for both NNK

and NNK-d4.

5. Quantification: The concentration of NNK in the original sample is determined by comparing

the peak area ratio of NNK to that of the known concentration of the NNK-d4 internal standard.

Signaling Pathways
NNK is a procarcinogen that requires metabolic activation to exert its carcinogenic effects.[7]

Activated NNK can then interact with various cellular receptors and signaling pathways, leading

to downstream effects that promote cell proliferation, survival, and migration.[7]

NNK-Mediated Oncogenic Signaling
The following diagram illustrates some of the key signaling pathways activated by NNK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.scbt.com/p/4-methylnitrosamino-1-3-pyridyl-d4-1-butanone-764661-24-7
https://www.medchemexpress.com/nnk-d4.html
https://www.lgcstandards.com/CO/en/4-Methylnitrosamino-1-3-pyridyl-d4-1-butanone-d4/p/TRC-M325751
https://www.lgcstandards.com/DE/en/p/TRC-M325750
https://veeprho.com/impurities/4-methylnitrosamino-1-3-pyridyl-d4-1-butanone-d4/
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylnitrosamino_-1-_3-pyridyl-d4_-1-butanone
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylnitrosamino_-1-_3-pyridyl-d4_-1-butanone
https://en.wikipedia.org/wiki/NNK
https://www.benchchem.com/product/b042630#what-is-the-chemical-structure-of-nnk-d4
https://www.benchchem.com/product/b042630#what-is-the-chemical-structure-of-nnk-d4
https://www.benchchem.com/product/b042630#what-is-the-chemical-structure-of-nnk-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042630?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

